Cas no 63049-46-7 (Undecane, 1-chloro-11-iodo-)

• Product Name: Undecane, 1-chloro-11-iodo-
• CAS No: 63049-46-7
• MF: C₁₁H₂₂ClI
• MW: 316.649855136871
• CID: 1646973
• Update Time: 2024-09-12

Undecane, 1-chloro-11-iodo- Chemical and Physical Properties

Names and Identifiers

• Undecane, 1-chloro-11-iodo-

• Inchi： 1S/C11H22ClI/c12-10-8-6-4-2-1-3-5-7-9-11-13/h1-11H2
• InChI Key： QQDZPOKHEHIVLQ-UHFFFAOYSA-N
• SMILES： C(Cl)CCCCCCCCCCI

Computed Properties

• Exact Mass: 316.04516
• Monoisotopic Mass: 316.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 319.5±10.0 °C(Predicted)
• PSA: 0